Cas no 2648942-00-9 (3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo3.3.1nonane)

• Product Name: 3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo3.3.1nonane
• CAS No: 2648942-00-9
• MF: C₁₅H₁₇F₄N
• MW: 287.295798063278
• MDL: MFCD34168488
• CID: 5644006
• PubChem ID: 155972987
• Update Time: 2025-05-19

3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo3.3.1nonane Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo[3.3.1]nonane
• 3-Azabicyclo[3.3.1]nonane, 7,7,9,9-tetrafluoro-3-(phenylmethyl)-
• 3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo3.3.1nonane

• MDL： MFCD34168488
• Inchi： 1S/C15H17F4N/c16-14(17)6-12-9-20(8-11-4-2-1-3-5-11)10-13(7-14)15(12,18)19/h1-5,12-13H,6-10H2
• InChI Key： SNZKHAIRCPZMHK-UHFFFAOYSA-N
• SMILES： C12C(F)(F)C(CC(F)(F)C1)CN(CC1=CC=CC=C1)C2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 310.8±42.0 °C(Predicted)
• pka: 4.08±0.60(Predicted)

Additional information on 3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo3.3.1nonane

Exploring the Unique Properties and Applications of 3-Benzyl-7,7,9,9-Tetrafluoro-3-Azabicyclo[3.3.1]Nonane (CAS No. 2648942-00-9)

In the realm of advanced organic chemistry, 3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo[3.3.1]nonane (CAS No. 2648942-00-9) stands out as a structurally intriguing compound with significant potential in pharmaceutical and material science applications. This bicyclic amine derivative, characterized by its tetrafluoro substitution and benzyl functional group, has garnered attention for its unique electronic and steric properties. Researchers are increasingly exploring its role as a building block for high-performance polymers, catalysts, and bioactive molecules, aligning with current trends in sustainable chemistry and drug discovery.

The compound's azabicyclo[3.3.1]nonane scaffold is particularly noteworthy, as this rigid framework mimics structural motifs found in natural alkaloids. This similarity has led to investigations into its potential as a chiral auxiliary or ligand in asymmetric synthesis—a hot topic in modern organic methodology. Recent studies highlight how the fluorine atoms enhance lipophilicity and metabolic stability, making derivatives of this compound relevant to the development of next-generation therapeutics, especially in CNS-targeted drugs where blood-brain barrier penetration is crucial.

From a materials science perspective, the 3-benzyl-7,7,9,9-tetrafluoro variant exhibits remarkable thermal stability and low polarizability, properties highly sought after in electronic materials for OLEDs and liquid crystal displays. Industry forums frequently discuss how such fluorinated bicyclic amines could address challenges in energy-efficient technologies, a pressing concern amid global sustainability initiatives. Computational studies suggest the compound's dipole moment and conformational rigidity may enable breakthroughs in molecular electronics.

Synthetic routes to CAS 2648942-00-9 often involve innovative fluorination strategies, reflecting the growing demand for green chemistry approaches to organofluorine compounds. Patent literature reveals its utility in creating high-refractive-index polymers for optical applications, while academic papers explore its role in supramolecular chemistry as a hydrogen bond acceptor. These diverse applications position the compound at the intersection of multiple cutting-edge research fields.

Analytical characterization of 3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo[3.3.1]nonane typically involves advanced techniques like 19F NMR spectroscopy and X-ray crystallography, with the fluorine atoms providing distinctive spectroscopic signatures. The compound's stability under various conditions makes it attractive for formulation science, particularly in developing prolonged-release drug delivery systems—a trending topic in pharmaceutical R&D circles.

As regulatory landscapes evolve, the environmental profile of fluorinated compounds like 2648942-00-9 receives scrutiny. Recent lifecycle assessments suggest its derivatives may offer advantages over traditional perfluorinated compounds in terms of biodegradability, addressing common search queries about eco-friendly fluorochemicals. This aligns with industry movements toward sustainable fluorination techniques that minimize ecological impact while maintaining performance benefits.

The commercial availability of 3-benzyl-7,7,9,9-tetrafluoro-3-azabicyclo[3.3.1]nonane remains limited to specialized suppliers, reflecting both its niche applications and the technical challenges in large-scale production. However, growing interest in fluorine-containing bioactive compounds and advanced materials suggests expanding market potential. Current pricing trends and supply chain dynamics for such high-value fine chemicals frequently appear in industry reports and chemical economics discussions.

Future research directions for CAS 2648942-00-9 likely include exploration of its structure-activity relationships in medicinal chemistry and further optimization of synthetic protocols for industrial-scale production. Its unique combination of steric constraint, electronic effects, and fluorine substitution continues to inspire innovative applications across multiple scientific disciplines, making it a compound worth watching in coming years.